Cas no 1421459-45-1 ((3-Methoxy-2-methyl-2H-indazol-6-yl)(4-phenyl-1-piperazinyl)methanone)

• Product Name: (3-Methoxy-2-methyl-2H-indazol-6-yl)(4-phenyl-1-piperazinyl)methanone
• CAS No: 1421459-45-1
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 5364262
• Update Time: 2025-05-26

(3-Methoxy-2-methyl-2H-indazol-6-yl)(4-phenyl-1-piperazinyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-2-methyl-2H-indazol-6-yl)(4-phenyl-1-piperazinyl)methanone

• Inchi： 1S/C20H22N4O2/c1-22-20(26-2)17-9-8-15(14-18(17)21-22)19(25)24-12-10-23(11-13-24)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3
• InChI Key： QZYZPBDMNMHSKC-UHFFFAOYSA-N
• SMILES： C(C1=CC2C(C=C1)=C(OC)N(C)N=2)(N1CCN(C2=CC=CC=C2)CC1)=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.0±50.0 °C(Predicted)
• pka: 2.98±0.30(Predicted)

Additional information on (3-Methoxy-2-methyl-2H-indazol-6-yl)(4-phenyl-1-piperazinyl)methanone

Chemical Compound CAS No. 1421459-45-1: A Comprehensive Overview

The compound with CAS No. 1421459-45-1, commonly referred to as (3-Methoxy-2-methyl-2H-indazol-6-yl)(4-phenyl-1-piperazinyl)methanone, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The name of the compound, (3-Methoxy-2-methyl-2H-indazol-6-yl)(4-phenyl-1-piperazinyl)methanone, reflects its intricate chemical structure. The molecule consists of two primary functional groups: the indazole ring system and the piperazine ring system, connected via a methanone bridge. The indazole moiety, characterized by a fused benzene and pyrazole ring, contributes to the compound's aromatic stability and electronic properties. The piperazine ring, a six-membered amine-containing structure, adds flexibility and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design. The indazole ring, in particular, has been associated with various pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Researchers have also explored the role of piperazine derivatives in enhancing drug bioavailability and targeting specific biological pathways. These findings underscore the potential of CAS No. 1421459-45-1 as a lead compound for developing novel therapeutic agents.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Scientists have demonstrated that the unique combination of indazole and piperazine moieties can enhance the molecule's ability to penetrate cellular membranes while maintaining specificity for certain receptors or enzymes. This property makes it a strong candidate for use in cancer therapy, where precise targeting is crucial for minimizing side effects.

Furthermore, advancements in computational chemistry have enabled researchers to predict the binding affinities of CAS No. 1421459-45-1 with various biological targets. Molecular docking studies reveal that the compound exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical in regulating cellular responses to external stimuli. This suggests that the compound could be utilized in designing drugs for treating conditions such as hypertension, anxiety disorders, and chronic pain.

In addition to its pharmacological applications, CAS No. 1421459-45-1 has shown promise in materials science. Its rigid structure and ability to form stable crystalline phases make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and semiconducting materials, where its electronic properties could contribute to improved device performance.

The synthesis of CAS No. 1421459-45-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indazole ring through condensation reactions and subsequent functionalization to introduce the piperazine moiety. Recent optimizations in reaction conditions have significantly improved yields and reduced production costs, making large-scale synthesis more feasible.

Despite its numerous advantages, challenges remain in fully harnessing the potential of CAS No. 1421459-45-1. One major concern is its stability under physiological conditions; preliminary studies indicate that the compound may undergo rapid metabolism in vivo, limiting its bioavailability. To address this issue, researchers are exploring strategies such as prodrug design and structural modifications to enhance metabolic stability without compromising therapeutic efficacy.

In conclusion, CAS No. 1421459-45-1 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthetic methods and computational modeling, positions it as a key player in future drug development and materials innovation.